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Compound of Interest

Compound Name: N-Chloro-N-methoxybenzamide

CAS No.: 112403-77-7

Cat. No.: B14318874

Get Quote

Introduction & Mechanistic Rationale
Nitrogen-centered radicals are potent intermediates for the rapid construction of C–N bonds, a

structural motif ubiquitous in bioactive alkaloids and pharmaceutical agents. While traditional

methods rely on explosive azides or harsh oxidants,

-Chloro-

-methoxybenzamide (NCMB) represents a "privileged" class of radical precursors known as
anomeric amides.

Why NCMB?
Unlike simple

-chloroamides, NCMB possesses an

-alkoxy substituent. This unique electronic architecture creates an anomeric effect (

) that weakens the N–Cl bond (bond dissociation energy
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45-50 kcal/mol), rendering it susceptible to mild homolysis under photoredox or transition-metal
catalysis.

Upon activation, NCMB functions as a bifunctional reagent, delivering both an electrophilic

-methoxyamidyl radical and a chlorine atom across an alkene. This enables the 1,2-
aminochlorination of olefins—a powerful transformation that installs two functional handles in a
single step.

Mechanistic Pathway
The reaction proceeds via a radical chain mechanism or a redox-catalytic cycle:

Activation: The N–Cl bond is cleaved (via SET or homolysis) to generate the electrophilic

-methoxybenzamidyl radical.

Addition: This N-radical adds rapidly to the alkene (typically anti-Markovnikov to styrenes) to

form a carbon-centered radical.

Termination/Propagation: The carbon radical abstracts a chlorine atom from another

molecule of NCMB (or a metal-chloride species), regenerating the N-radical and forming the

final aminochlorinated product.
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Figure 1: Radical chain propagation cycle for the aminochlorination of alkenes using NCMB.

Synthesis of the Precursor ( -Chloro- -
methoxybenzamide)
Before initiating radical protocols, the precursor must be synthesized. NCMB is not always

commercially stable for long periods and is best prepared fresh or stored at -20°C.

Protocol A: Synthesis of NCMB
Reaction Time: 2 Hours | Yield: 85-95% | Scale: 10 mmol

Materials
-Methoxybenzamide (1.51 g, 10 mmol)

-Butyl Hypochlorite (

-BuOCl) (1.20 g, 11 mmol) OR Trichloroisocyanuric Acid (TCICA)

Dichloromethane (DCM) (anhydrous, 20 mL)

Aluminum foil (to protect from light)

Step-by-Step Procedure
Preparation: Dissolve

-methoxybenzamide (10 mmol) in anhydrous DCM (20 mL) in a round-bottom flask.

Protection: Wrap the flask in aluminum foil. The N–Cl bond is photosensitive.

Chlorination:

Option 1 (

-BuOCl): Cool the solution to 0°C. Add

-butyl hypochlorite dropwise via syringe over 10 minutes.

Option 2 (TCICA): Add TCICA (0.4 eq) in one portion at room temperature.
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Reaction: Stir at 0°C for 30 minutes, then warm to room temperature and stir for 1.5 hours.

Monitor by TLC (conversion is usually quantitative).

Workup:

Wash the organic layer with saturated NaHCO

(2 x 10 mL) and brine (1 x 10 mL).

Dry over anhydrous Na

SO

.

Isolation: Concentrate in vacuo at low temperature (<30°C).

Note: Do not heat. N-Chloro compounds can be thermally unstable.

Storage: The product is obtained as a pale yellow oil or low-melting solid. Store immediately

at -20°C in the dark.

Characterization Data (Reference):

H NMR (CDCl

):

7.70-7.80 (m, 2H), 7.40-7.55 (m, 3H), 3.85 (s, 3H, N-OMe).

Safety:

-BuOCl is volatile and should be handled in a fume hood.

Application Protocol: Intermolecular
Aminochlorination
This protocol describes the copper-catalyzed aminochlorination of styrene.[1] This system is

robust and serves as a benchmark for testing NCMB reactivity.
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Protocol B: Catalytic Aminochlorination
Reaction Time: 12-24 Hours | Temperature: Room Temp | Atmosphere: Nitrogen/Argon

Materials
Substrate: Styrene (1.0 equiv)[2]

Reagent:

-Chloro-

-methoxybenzamide (NCMB) (1.2 equiv)

Catalyst: Copper(I) Chloride (CuCl) (10 mol%)[1]

Ligand (Optional): 1,10-Phenanthroline (10 mol%) (Can enhance turnover)

Solvent: Acetonitrile (MeCN) or DCM (0.1 M concentration)

Experimental Workflow
Setup: Flame-dry a 10 mL Schlenk tube or reaction vial and cool under argon.

Charging: Add CuCl (10 mol%) and NCMB (1.2 equiv).

Critical Step: If using a ligand, premix CuCl and ligand in the solvent for 10 mins to form

the active complex.

Substrate Addition: Add the solvent (MeCN, degassed) followed by styrene (1.0 equiv) via

syringe.

Reaction: Seal the tube and stir at room temperature.

Visual Cue: The solution often turns from pale green to dark brown/green as the

Cu(I)/Cu(II) redox cycle progresses.

Monitoring: Monitor by TLC or GC-MS. The product (1,2-aminochloride) usually appears as a

less polar spot compared to the amide precursor.
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Quench: Dilute with EtOAc and wash with aqueous NH

Cl (to remove copper).

Purification: Flash column chromatography (Hexanes/EtOAc).

Data Summary: Substrate Scope

Substrate Class
Major Product
Isomer

Yield (%) Notes

Styrenes

Anti-Markovnikov (N

at terminal, Cl at

benzylic)

75-90%

Radical adds to

terminal C; Cl transfer

to benzylic radical.

Aliphatic Alkenes
Mixture (often favors

N at less sub. C)
50-65%

Slower reaction;

competitive H-

abstraction possible.

Electron-Deficient Anti-Markovnikov 40-60%

Requires higher

catalyst loading or

photoredox

conditions.

Troubleshooting & Optimization (Expert Insights)
Problem 1: Low Conversion

Cause: Catalyst deactivation or inefficient radical initiation.

Solution: Switch to Photoredox Catalysis. Use Ru(bpy)

Cl

(1 mol%) and Blue LEDs (450 nm). The excited state Ru(II)* is a strong reductant capable of
reducing NCMB to the radical anion/radical species.

Problem 2: Regioselectivity Issues

Insight: The regioselectivity is governed by the stability of the intermediate carbon radical.

For styrenes, the N-radical adds to the terminal position to generate the stabilized benzylic
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radical.

Fix: If selectivity is poor (e.g., with internal alkenes), lower the temperature to 0°C or use a

bulkier ligand on Copper (e.g., di-tBu-bipyridine).

Problem 3: Instability of NCMB

Observation: Precursor turns dark/fumes.

Fix: Ensure the precursor is acid-free. Wash the DCM solution of NCMB with dilute NaHCO

thoroughly during synthesis. Traces of HCl catalyze decomposition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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